![molecular formula C10H3BrCl2N2 B6205349 7-bromo-2,4-dichloroquinoline-3-carbonitrile CAS No. 2059954-98-0](/img/no-structure.png)
7-bromo-2,4-dichloroquinoline-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-bromo-2,4-dichloroquinoline-3-carbonitrile is a chemical compound with the empirical formula C10H4BrClN2 . It has a molecular weight of 267.51 .
Molecular Structure Analysis
The SMILES string for 7-bromo-2,4-dichloroquinoline-3-carbonitrile is ClC1=NC2=CC(Br)=CC=C2C=C1C#N . This provides a textual representation of the compound’s structure.Scientific Research Applications
Medicinal Chemistry
Quinoline motifs, such as 7-bromo-2,4-dichloroquinoline-3-carbonitrile, are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . They are considered a privileged structure in drug discovery programs because of their broad spectrum of bio-responses .
Anticancer Activity
Quinoline derivatives have shown potential in anticancer activity. They are present in various therapeutic agents and are being applied to create compounds with wide-ranging pharmacological activities .
Antioxidant Activity
Quinoline-based compounds also exhibit antioxidant activity. This property can be beneficial in the treatment of diseases caused by oxidative stress .
Anti-inflammatory Activity
Anti-inflammatory activity is another significant application of quinoline derivatives. They can potentially be used in the treatment of inflammatory diseases .
Antimalarial Activity
Quinoline and its derivatives have been used in the treatment of malaria. They exhibit anti-plasmodial activity, making them valuable in antimalarial drug development .
Antituberculosis Activity
Quinoline-based compounds have shown potential in the treatment of tuberculosis. Their antituberculosis activity makes them a promising area of research in the fight against this disease .
Safety and Hazards
The compound is classified as Acute Tox. 3 Oral - Aquatic Chronic 4 - Eye Dam. 1 . The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P301 + P310 + P330 (IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. Rinse mouth), and P305 + P351 + P338 + P310 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician) .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-2,4-dichloroquinoline-3-carbonitrile involves the introduction of bromine and two chlorine atoms onto a quinoline ring, followed by the addition of a cyano group at the 3-position of the ring.", "Starting Materials": [ "2-chloro-6-bromoquinoline", "phosphorus pentachloride", "sodium cyanide", "acetonitrile" ], "Reaction": [ "2-chloro-6-bromoquinoline is reacted with phosphorus pentachloride to form 7-bromo-2,4-dichloroquinoline", "7-bromo-2,4-dichloroquinoline is then reacted with sodium cyanide in the presence of acetonitrile to form 7-bromo-2,4-dichloroquinoline-3-carbonitrile" ] } | |
CAS RN |
2059954-98-0 |
Molecular Formula |
C10H3BrCl2N2 |
Molecular Weight |
302 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.